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Compound of Interest

Compound Name: m-PEG12-OH

Cat. No.: B1676780 Get Quote

Essential Safety and Handling Guide for m-PEG12-
OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with m-PEG12-OH (CAS No. 2050595-

03-2). Adherence to these protocols is essential for ensuring a safe laboratory environment and

proper chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)
m-PEG12-OH is classified as a chemical that causes skin irritation and serious eye irritation.[1]

[2] It is imperative to use appropriate personal protective equipment to prevent exposure.

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1]

GHS Pictogram:[2] 
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A comprehensive summary of the recommended PPE is provided below.

PPE Category Recommended Equipment
Specifications and
Rationale

Eye/Face Protection
Safety goggles with side-

shields or a face shield

Must conform to NIOSH (US)

or EN 166 (EU) standards to

protect eyes from splashes of

the liquid compound.[3][4]

Hand Protection
Chemical-resistant nitrile

rubber gloves

A thickness greater than 0.11

mm is recommended.[3]

Always inspect gloves before

use and dispose of them

properly after handling. Wash

and dry hands thoroughly after

glove removal.[4]

Body Protection Standard laboratory coat

Protects skin and personal

clothing from contamination.[3]

For larger quantities or splash

potential, impervious clothing

should be considered.[4]

Respiratory Protection Not generally required

Use in a well-ventilated area,

such as a chemical fume hood.

[3] A NIOSH-approved air-

purifying respirator is

necessary if there is a risk of

generating aerosols.[3][4]

Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps for the safe handling of m-PEG12-OH, from preparation to post-

handling cleanup.

Preparation and Precautionary Measures:
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Thoroughly read the Safety Data Sheet (SDS) for m-PEG12-OH before starting any work.

[4]

Ensure a well-ventilated work area, preferably a certified chemical fume hood.[3][4]

Verify that a safety shower and an eyewash station are easily accessible.[4]

Don all required PPE as detailed in the table above.

Handling the Compound:

m-PEG12-OH is a liquid.[2] Handle it carefully to avoid splashing.

When transferring, use appropriate tools like a pipette or syringe.

If diluting or mixing, slowly add the m-PEG12-OH to the solvent to prevent splashing.[3]

After Handling:

Thoroughly decontaminate all work surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.[1][3]

Storage and Stability
Proper storage is critical to maintaining the integrity of m-PEG12-OH.

Parameter Recommendation

Storage Temperature 2-8°C in a tightly sealed container.

Environment Store in a cool, dry, and well-ventilated place.[3]

Incompatible Materials
Keep away from strong acids and oxidizing

agents.[3]

Container
Keep container tightly closed to prevent

moisture absorption.[3]
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Emergency and First Aid Procedures
In the event of an exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for several minutes, removing contact

lenses if present and easy to do.[1] Seek prompt

medical attention if irritation persists.[1][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][3]

Ingestion
Rinse mouth with water. Do not induce vomiting.

[3]

Disposal Plan
The disposal of m-PEG12-OH and its associated waste must be handled responsibly to

prevent environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

Treat all waste containing m-PEG12-OH (e.g., unused compound, solutions, contaminated

labware) as chemical waste.

Do not mix m-PEG12-OH waste with other waste streams unless permitted by your

institution's guidelines.[5]

Containerization and Labeling:

Collect all waste in a designated, compatible, and leak-proof container with a secure lid.[3]

[5]
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Clearly label the container as "Hazardous Waste" and include the full chemical name "m-
PEG12-OH".[5]

Contaminated Materials:

Disposable items such as gloves, pipette tips, and paper towels that have come into

contact with the chemical should be placed in a designated, sealed solid waste container.

[3]

Empty containers should be triple-rinsed with an appropriate solvent; the rinsate must be

collected as chemical waste.[5]

Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and proper disposal.[5][6] Do not pour down the drain.[5]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of m-PEG12-OH.
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Caption: A workflow diagram outlining the key steps for the safe handling of m-PEG12-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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